n-Octyl fluoroformate

• CAS RN: 104483-19-4
• Molecular Formula: C9H17FO2
• Molecular Weight: 176.23 g/mol
• IUPAC Name: octyl carbonofluoridate
• InChI: InChI=1S/C9H17FO2/c1-2-3-4-5-6-7-8-12-9(10)11/h2-8H2,1H3
• InChI Key: VGNMAIBLAHXOGI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC(=O)F

Description

N-Octyl fluoroformate is a useful research compound. Its molecular formula is C9H17FO2 and its molecular weight is 176.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 10.6 g (0.045 mole) of previously distilled octyl 1-chloroethyl carbonate, 4.5 g (0.08 mole) of dry KF and 0.6 g (0.002 mole) of 18-crown-6 ether is stirred and warmed at about 85° C. (oil bath ) under a pressure of about 1.87 kPa. After 12 hrs., all the volatile acetaldehyde has evaporated. The mixture is cooled and distilled under reduced pressure. There is obtained 6.87 g of pure n-octyl fluoroformate (86%). b.p.: 74°-77° C. at 533 Pa (4 mmHg).